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Compound of Interest

Compound Name:
2-Amino-5-(diethylamino)toluene

Monohydrochloride

Cat. No.: B145706 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Amino-5-(diethylamino)toluene
Monohydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling procedures for 2-Amino-5-
(diethylamino)toluene Monohydrochloride (CAS No: 2051-79-8). Adherence to these

guidelines is crucial to ensure personal safety and minimize environmental impact in a research

and development setting.

Chemical Identification and Properties
This section outlines the key physical and chemical properties of 2-Amino-5-
(diethylamino)toluene Monohydrochloride.
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Property Value

Synonyms

4-(Diethylamino)-o-toluidine Monohydrochloride,

2-Methyl-4-(diethylamino)aniline

Monohydrochloride[1]

CAS Number 2051-79-8[2][3]

Molecular Formula C₁₁H₁₈N₂·HCl[2]

Molecular Weight 214.74 g/mol [2]

Appearance White to brown powder or crystals[2]

Purity >98.0% (T)(HPLC)[2]

Melting Point 250 °C (decomposes)[3]

Storage Temperature Ambient (>5 °C)[3]

Hazard Identification and Classification
2-Amino-5-(diethylamino)toluene Monohydrochloride is classified as a hazardous

substance. The following table summarizes its GHS classification.[4]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3
H301: Toxic if swallowed[1][4]

[5]

Serious Eye Irritation 2
H319: Causes serious eye

irritation[4]

Skin Sensitization 1
H317: May cause an allergic

skin reaction[1][4][5]

Acute Aquatic Hazard 1
H400: Very toxic to aquatic

life[4]

Chronic Aquatic Hazard 1
H410: Very toxic to aquatic life

with long lasting effects[1][4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.tcichemicals.com/GB/en/p/A0289
https://cymitquimica.com/products/3B-A0289/2-amino-5-diethylaminotoluene-monohydrochloride/
https://www.accustandard.com/prod0011801.html
https://cymitquimica.com/products/3B-A0289/2-amino-5-diethylaminotoluene-monohydrochloride/
https://cymitquimica.com/products/3B-A0289/2-amino-5-diethylaminotoluene-monohydrochloride/
https://cymitquimica.com/products/3B-A0289/2-amino-5-diethylaminotoluene-monohydrochloride/
https://cymitquimica.com/products/3B-A0289/2-amino-5-diethylaminotoluene-monohydrochloride/
https://www.accustandard.com/prod0011801.html
https://www.accustandard.com/prod0011801.html
https://www.benchchem.com/product/b145706?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/A0289_EU_6N.pdf
https://www.tcichemicals.com/GB/en/p/A0289
https://www.tcichemicals.com/BE/en/sds/A0289_EU_6N.pdf
https://www.carlroth.com/medias/SDB-36XY-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzMyMDN8YXBwbGljYXRpb24vcGRmfGFHRTJMMmcxTlM4NU1UYzRPVEExT0Rjd016WTJMMU5FUWw4ek5saFpYMGxGWDBWT0xuQmtaZ3w4NzhhM2E5NGE2ZWMwZjU5MzQyOTY4Nzg4YTljMjdjMDQ2MjZhMGRiNzE5ZmI0NjEzNjk0YmY2OGUxZjhjYzZh
https://www.tcichemicals.com/BE/en/sds/A0289_EU_6N.pdf
https://www.tcichemicals.com/GB/en/p/A0289
https://www.tcichemicals.com/BE/en/sds/A0289_EU_6N.pdf
https://www.carlroth.com/medias/SDB-36XY-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzMyMDN8YXBwbGljYXRpb24vcGRmfGFHRTJMMmcxTlM4NU1UYzRPVEExT0Rjd016WTJMMU5FUWw4ek5saFpYMGxGWDBWT0xuQmtaZ3w4NzhhM2E5NGE2ZWMwZjU5MzQyOTY4Nzg4YTljMjdjMDQ2MjZhMGRiNzE5ZmI0NjEzNjk0YmY2OGUxZjhjYzZh
https://www.tcichemicals.com/BE/en/sds/A0289_EU_6N.pdf
https://www.tcichemicals.com/GB/en/p/A0289
https://www.tcichemicals.com/BE/en/sds/A0289_EU_6N.pdf
https://www.carlroth.com/medias/SDB-36XY-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzMyMDN8YXBwbGljYXRpb24vcGRmfGFHRTJMMmcxTlM4NU1UYzRPVEExT0Rjd016WTJMMU5FUWw4ek5saFpYMGxGWDBWT0xuQmtaZ3w4NzhhM2E5NGE2ZWMwZjU5MzQyOTY4Nzg4YTljMjdjMDQ2MjZhMGRiNzE5ZmI0NjEzNjk0YmY2OGUxZjhjYzZh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signal Word: Danger[4]

Hazard Pictograms:

Skull and crossbones (Acute toxicity)

Exclamation mark (Eye irritation, Skin sensitization)

Environment (Aquatic toxicity)

Personal Protective Equipment (PPE)
Due to the hazardous nature of this compound, appropriate personal protective equipment

must be worn at all times.

Recommended PPE
PPE Type Specification

Eye Protection Chemical safety goggles or a face shield.[4]

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene). Breakthrough time and glove

thickness should be considered based on the

duration and nature of the handling.[4]

Skin and Body Protection

Laboratory coat, long pants, and closed-toe

shoes. For tasks with a higher risk of exposure,

consider additional protective clothing.[4]

Respiratory Protection

For operations that may generate dust or

aerosols, use a NIOSH-approved respirator with

an appropriate particulate filter.[4]

PPE Selection and Use Workflow
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Preparation Phase Handling Phase

Assess the Task and Potential Exposure Select Appropriate PPE Based on Risk Assessment
Identifies Hazards

Inspect PPE for Damage Before Use
Ensures Effectiveness

Properly Don PPEConfirms Integrity Handle 2-Amino-5-(diethylamino)toluene Monohydrochloride
Safe Practice

Properly Doff and Dispose of Contaminated PPE
Post-Handling

Click to download full resolution via product page

Caption: Workflow for selecting and using Personal Protective Equipment (PPE).

Safe Handling and Storage Procedures
Adherence to proper handling and storage protocols is essential to minimize risk.

Handling
Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[4]

Avoid Contact: Avoid contact with skin, eyes, and clothing.[4]

Avoid Inhalation: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][4]

Hygiene: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in the work

area.

Spills: In case of a spill, avoid dust generation.[4] Collect spillage and dispose of it as

hazardous waste.[1]

Storage
Container: Keep in a tightly closed container.

Conditions: Store in a cool, dry, and well-ventilated area.

Incompatibilities: Keep away from strong oxidizing agents.

Security: Store in a locked cabinet or area accessible only to authorized personnel.
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Emergency Procedures
Immediate and appropriate response to an exposure or spill is critical.

First-Aid Measures
Exposure Route First-Aid Procedure

Ingestion
IF SWALLOWED: Immediately call a POISON

CENTER or doctor/physician. Rinse mouth.[1][4]

Inhalation

IF INHALED: Remove person to fresh air and

keep comfortable for breathing. If you feel

unwell, get medical advice/attention.[4]

Skin Contact

IF ON SKIN: Wash with plenty of soap and

water. If skin irritation or a rash occurs, get

medical advice/attention. Take off contaminated

clothing and wash it before reuse.

Eye Contact

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

[4]

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.

Hazardous Combustion Products: May include carbon oxides, nitrogen oxides, and hydrogen

chloride gas.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Emergency Response Flowchart
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Exposure Response Spill Response

Exposure Incident

Assess the Situation
(Is it safe to approach?)

Remove from Exposure Source

If Exposure

Evacuate Immediate Area

If Spill

Spill or Release

Administer First Aid
(See Table 5.1)

Seek Immediate Medical Attention

Don Appropriate PPE

Contain Spill
(Prevent spreading)

Clean Up Spill
(Avoid dust generation)

Dispose of Waste as Hazardous

Click to download full resolution via product page

Caption: Flowchart for emergency response to an exposure or spill incident.

Disposal Considerations
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Dispose of 2-Amino-5-(diethylamino)toluene Monohydrochloride and its containers in

accordance with local, regional, and national regulations.

Waste Product: This material should be considered hazardous waste. Do not allow it to enter

drains or waterways.[4]

Contaminated Packaging: Contaminated packaging should be treated as hazardous waste

and disposed of accordingly.

Logical Relationship for Hazard Mitigation
The following diagram illustrates the relationship between hazard identification, risk

assessment, and control measures.

Hazard Identification

Control Measures

Acute Oral Toxicity
(H301)

Risk Assessment

Skin Sensitization
(H317)

Eye Irritation
(H319)

Aquatic Toxicity
(H410)

Proper Waste DisposalEngineering Controls
(Fume Hood)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Administrative Controls
(SOPs, Training)

Click to download full resolution via product page

Caption: Logical relationship between hazard identification and mitigation strategies.

This technical guide is intended to provide a framework for the safe handling of 2-Amino-5-
(diethylamino)toluene Monohydrochloride. It is not a substitute for a thorough risk

assessment and the implementation of specific standard operating procedures for your
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laboratory and experimental protocols. Always consult the most up-to-date Safety Data Sheet

(SDS) before working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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